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Introduction to 8-Bromooctanoic Acid

8-Bromooctanoic acid (CAS 17696-11-6) is a halogenated carboxylic acid with significant utility in organic

synthesis and pharmaceutical research. This medium-chain fatty acid derivative features a terminal bromine

atom that serves as an excellent leaving group, enabling diverse functionalization through nucleophilic

substitution reactions. With a molecular formula of C~8~H~15~BrO~2~ and molecular weight of 223.11

g/mol, this compound represents a valuable bifunctional building block that can undergo transformations at

both the carboxylic acid and alkyl bromide moieties [1]. The compound is also known as 8-bromocaprylic

acid and is classified as a cross-linking reagent with applications spanning from medicinal chemistry to

materials science [1].

The strategic importance of 8-bromooctanoic acid in synthetic chemistry stems from its molecular

architecture, which consists of an eight-carbon alkyl chain that provides optimal hydrophobicity for

membrane permeability in biologically active compounds, while the terminal bromine allows for efficient

chain elongation and functional group interconversion. These properties have established 8-bromooctanoic

acid as a versatile synthetic intermediate for the preparation of various bioactive molecules and functional

materials [2]. This document provides comprehensive protocols for the extraction, purification,
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characterization, and application of 8-bromooctanoic acid to support researchers in leveraging its full

potential.

Chemical and Physical Properties

Structural Characteristics

8-Bromooctanoic acid possesses distinct structural features that dictate its chemical behavior and

applications. The molecule consists of a linear heptamethylene chain (-CH~2~-~7~) connecting two

functional groups: a polar carboxylic acid head and a bromine substituent at the terminal (ω) position. This

amphipathic structure enables the compound to interface between polar and non-polar environments,

making it valuable for surface modification applications [2]. The molecular formula is

C~8~H~15~BrO~2~, with a molar mass of 223.11 g/mol [3]. The SMILES notation for the compound is

C(CCCC(=O)O)CCCBr, reflecting the linear arrangement of carbon atoms with the carboxylic acid and

bromine at opposite ends [1].

The InChI key (BKJFDZSBZWHRNH-UHFFFAOYSA-N) provides a standardized identifier for database

searches and chemical informatics applications [1]. The bromine atom, with its relatively large atomic radius

and polarizability, creates an electron-deficient terminal carbon that is susceptible to nucleophilic attack,

while the carboxylic acid can participate in various reactions including esterification, amidation, and

reduction. This bifunctional reactivity enables 8-bromooctanoic acid to serve as a key building block in

multi-step synthetic sequences [2].

Physical Property Data

Table 1: Physical Properties of 8-Bromooctanoic Acid

Property Value/Specification Conditions Reference

Melting Point 35-37°C Lit. [1]

Boiling Point 147-150°C 2 mmHg (lit.) [1]
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Property Value/Specification Conditions Reference

Purity 95-97% Commercial material [1] [4]

Molecular Weight 223.11 g/mol - [3]

Flash Point >110°C (>230°F) - [4]

Solubility Slightly soluble in water - [4]

The thermal characteristics of 8-bromooctanoic acid show it to be a low-melting solid, with a melting

point range of 35-37°C, making it often liquid at room temperature in warm environments [1]. The boiling

point of 147-150°C at reduced pressure (2 mmHg) indicates moderate volatility under vacuum conditions

[1]. The compound is classified as having a flash point above 110°C (230°F), suggesting relatively low

flammability risk [4]. Regarding solubility, 8-bromooctanoic acid is only slightly soluble in water, which

is expected given the largely hydrophobic carbon chain, but it demonstrates good solubility in common

organic solvents such as dichloromethane, chloroform, ethyl acetate, and alcohols [4]. This solubility profile

informs the selection of appropriate solvents for extraction and purification protocols.

Stability and Safety Profile

8-Bromooctanoic acid requires careful handling due to its corrosive properties and potential health

hazards. The compound is classified under GHS Hazard Statements as causing severe skin burns and eye

damage (H314) and serious eye damage (H318) [4]. Appropriate personal protective equipment (PPE)

including eyeshields, faceshields, gloves, and type P3 (EN 143) respirator cartridges is recommended when

handling this compound [1]. For storage, the compound should be kept in a cool, dry place in a well-sealed

container, separated from oxidizing agents and bases [4]. The transport classification identifies it as a Class

8 corrosive material with Packaging Group II, indicating moderate danger during shipping [4]. The

compound has a water hazard class (WGK) of 3, signifying highly hazardous to aquatic environments,

necessitating proper disposal methods to prevent environmental contamination [1].

Extraction Methods and Protocols
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General Extraction Principles

The extraction of 8-bromooctanoic acid from reaction mixtures primarily leverages its acidic properties

and solubility characteristics. As a carboxylic acid, 8-bromooctanoic acid can be efficiently extracted into

basic aqueous solutions through formation of water-soluble carboxylate salts, followed by acidification to

regenerate the protonated acid form. This acid-base extraction technique represents the most common and

effective approach for isolating the compound from complex mixtures [5]. The relatively long alkyl chain

(C8) also contributes significant hydrophobic character, enhancing its extraction into organic solvents

relative to shorter-chain analogs.

The extraction efficiency is influenced by several factors including pH conditions, solvent selection,

temperature, and ionic strength of the aqueous phase. The pK~a~ of 8-bromooctanoic acid is

approximately 4.5-5.0, typical for aliphatic carboxylic acids, meaning that above pH 5.5-6.0, the compound

exists predominantly as the carboxylate anion with significantly increased water solubility. This property

enables selective separation from neutral impurities by adjusting the pH of the aqueous phase [5]. The

bromine substituint generally has minimal effect on the acidity constant but does increase the lipophilicity of

the molecule slightly compared to the parent octanoic acid.

Standard Extraction Workflow

Table 2: Extraction Protocol for 8-Bromooctanoic Acid from Reaction Mixtures

Step Procedure Conditions/Notes

1. Reaction
Quenching

Add reaction mixture to 1M HCl solution

with ice bath

Use 2:1 volume ratio (acid:organic)

2. Initial
Separation

Transfer to separatory funnel, allow

phases to separate

Discard aqueous phase if extracting

impurities

3. Basic
Extraction

Extract with 5% NaOH or NaHCO~3~

solution (3 × 1/3 volume)

pH should be >8; combines acid in

aqueous phase

4. Back-
Extraction

Acidify basic extracts to pH 2-3 with

concentrated HCl

White precipitate or cloudiness

indicates acid formation
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Step Procedure Conditions/Notes

5. Product
Isolation

Extract with DCM or ethyl acetate (3 ×
1/3 volume)

Collect organic phases containing
product

6. Drying Dry organic phase with anhydrous
Na~2~SO~4~ or MgSO~4~

Until clear solution with free-flowing
drying agent

7. Solvent
Removal

Evaporate solvent under reduced
pressure

Rotovap at 40-50°C, avoid excessive
heating

The following workflow diagram illustrates the standard extraction procedure for 8-bromooctanoic acid:
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Crude Reaction Mixture

Quench with 1M HCl
(Ice Bath)

Phase Separation
in Separatory Funnel

Basic Extraction
with 5% NaOH/NaHCO₃

Organic Phase

Acidify Aqueous Phase
to pH 2-3 with HCl

Aqueous Phase
(Carboxylate Form)

Extract with Organic
Solvent (DCM/EtOAc)

Dry with Anhydrous
Na₂SO₄/MgSO₄

Organic Phase
(Acid Form)

Concentrate under
Reduced Pressure

Crude 8-Bromooctanoic Acid
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Specialized Extraction Techniques

For specific applications or impurity profiles, specialized extraction techniques may be employed. When 8-

bromooctanoic acid is present in complex matrices with multiple acidic components, pH-gradient

extraction can provide enhanced separation. This technique involves sequential extraction at carefully

controlled pH values to separate 8-bromooctanoic acid from stronger acids (e.g., mineral acid residues) at

higher pH values and from weaker acids at lower pH values [5]. The optimal pH for extraction of 8-

bromooctanoic acid is typically between 8-10, where the carboxyl group is fully deprotonated while

maintaining the integrity of the alkyl bromide functionality.

In cases where traditional liquid-liquid extraction proves insufficient due to emulsion formation or similar

complications, solid-phase extraction (SPE) using functionalized silica cartridges can provide an effective

alternative. For 8-bromooctanoic acid, C18 reverse-phase cartridges or ion-exchange resins can be

employed, with elution using solvent gradients or pH adjustment [5]. Additionally, continuous extraction

methods such as Soxhlet extraction may be utilized when isolating 8-bromooctanoic acid from solid

matrices, though this is more common in natural product isolation than synthetic chemistry applications [5].

Purification Methods and Protocols

Crystallization Techniques

Crystallization represents the most common and effective method for purifying 8-bromooctanoic acid to

high chemical purity. The compound's melting point of 35-37°C necessitates careful temperature control

during crystallization procedures [1]. The most frequently employed recrystallization solvent is a mixture

of hexanes or petroleum ether, which provides good solubility at elevated temperatures and significant

precipitation upon cooling. Alternatively, ethyl acetate/hexane mixtures can be used for more challenging

purification needs.

A standard recrystallization protocol involves dissolving the crude 8-bromooctanoic acid in minimal warm

hexanes (approximately 3-5 mL per gram) at 40-45°C, followed by gradual cooling to room temperature
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and then further to 0-4°C in an ice bath to maximize crystal yield. The crystalline product is collected by

vacuum filtration using a Buchner funnel and washed with a small volume of cold hexanes. For higher purity

requirements, a second recrystallization may be performed. The typical recovery yield for this process

ranges from 70-85%, with purity exceeding 97% based on HPLC analysis [1]. It is important to note that the

low melting point means crystals may melt during handling if not maintained at appropriate temperatures.

Chromatographic Methods

Column chromatography provides an effective alternative purification method, particularly when dealing

with complex impurity profiles or when 8-bromooctanoic acid is present in mixtures with structurally

similar compounds. The standard stationary phase is silica gel (230-400 mesh), with mobile phases typically

consisting of hexane-ethyl acetate mixtures with addition of small percentages of acetic acid (0.1-1%) to

suppress carboxylic acid ionization and tailing [6].

In one documented application, 8-bromooctanoic acid was purified by column chromatography to remove

trace amounts of 8-fluorooctanoic acid side product after a synthetic transformation [6]. The reported elution

system employed a gradient from 100% hexanes to 20% ethyl acetate in hexanes, with 0.1% acetic acid

additive. The acid functionality enables monitoring by TLC using staining reagents such as

phosphomolybdic acid or bromocresol green. The typical R~f~ value for 8-bromooctanoic acid in 3:1

hexane-ethyl acetate (+0.1% AcOH) is approximately 0.4. For larger scale purifications, flash

chromatography techniques can be employed with comparable solvent systems but higher flow rates and

slightly reduced resolution.

Distillation and Other Methods

Vacuum distillation represents another viable purification method for 8-bromooctanoic acid, particularly

for large-scale operations where crystallization may be less practical. The reported boiling point of 147-

150°C at 2 mmHg makes distillation feasible with standard laboratory equipment [1]. Due to the thermal

sensitivity of the alkyl bromide functionality, it is recommended to use short-path distillation apparatus and

maintain the heating bath temperature below 160°C to prevent decomposition. The distillation should be

performed under high vacuum (<2 mmHg) to minimize the required temperature and reduce the risk of

thermal degradation.
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For specialized applications requiring extremely high purity, preparative HPLC can be employed using

C18 reverse-phase columns with acidified water-acetonitrile mobile phases. This method is particularly

valuable when analytical characterization indicates the presence of structurally similar impurities that are

difficult to remove by standard methods. However, this technique is less commonly used due to the

efficiency and simplicity of recrystallization for most applications.

Table 3: Comparison of Purification Methods for 8-Bromooctanoic Acid

Method Conditions
Typical
Purity

Yield Applications

Recrystallization Hexanes, 40°C to 0°C >97% 70-
85%

General purpose
purification

Column
Chromatography

Silica gel, Hexane-EtOAc
with 0.1% AcOH

>99% 60-
75%

Complex mixtures,
analytical prep

Vacuum Distillation 147-150°C at 2 mmHg >95% 80-
90%

Large-scale purification

Preparative HPLC C18, Acidified ACN-H~2~O >99.5% 50-
70%

Ultra-high purity
requirements

Analytical Methods for Quality Control

Purity Assessment Techniques

High-performance liquid chromatography (HPLC) represents the primary method for assessing the purity

of 8-bromooctanoic acid. Reverse-phase C18 columns are typically employed with mobile phases

consisting of acidified water-acetonitrile gradients. A recommended method uses 0.1% trifluoroacetic acid in

both water and acetonitrile, with a gradient from 30% to 90% acetonitrile over 20 minutes, with detection at

210 nm. Under these conditions, 8-bromooctanoic acid typically elutes at approximately 12-14 minutes.

The acceptance criterion for high-purity material is generally ≥97% peak area normalization [1].
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Gas chromatography (GC) provides an alternative method for purity assessment, particularly for detection

of non-acidic impurities. However, the relatively high boiling point and thermal sensitivity of the alkyl

bromide may limit the applicability of GC for this compound. If employed, conditions should use a short

column (15m or less) with thin film stationary phase and low residence time in the injector and detector to

minimize thermal decomposition. The melting point range of 35-37°C also serves as a useful purity

indicator, with depressed or broadened melting points suggesting impurity content [1].

Structural Characterization

Nuclear Magnetic Resonance (NMR) spectroscopy provides definitive structural confirmation of 8-

bromooctanoic acid. The proton NMR spectrum (¹H NMR) in CDCl~3~ displays characteristic signals: a

triplet at approximately δ 2.35 ppm (2H, -CH~2~C(=O)OH), a triplet at δ 3.41 ppm (2H, -CH~2~Br), and

multiple broad resonances between δ 1.25-1.85 ppm for the methylene envelope, with the carboxylic acid

proton appearing as a broad singlet around δ 11-12 ppm. The carbon NMR (¹³C NMR) shows distinctive

signals at approximately δ 180 ppm (carbonyl carbon), δ 33-34 ppm (-CH~2~Br), and δ 24-29 ppm

(methylene chain carbons) [4].

Fourier-Transform Infrared (FT-IR) spectroscopy reveals characteristic absorption bands including a

broad O-H stretch at 2500-3500 cm⁻¹ (carboxylic acid), a strong C=O stretch at 1700-1725 cm⁻¹ (carboxylic

acid), and C-Br stretch at 500-700 cm⁻¹. Mass spectrometry (EI-MS) typically shows a molecular ion

cluster at m/z 224/226 ([M+H]⁺) with the characteristic 1:1 ratio for bromine-containing compounds, along

with fragment ions at m/z 145 ([M-Br]⁺) and m/z 127 ([M-CO~2~H-Br]⁺) [4].

Storage and Handling Protocols

Storage Conditions and Stability

Proper storage of 8-bromooctanoic acid is essential for maintaining its chemical integrity and safety profile.

The compound should be stored in a cool, dry place in well-sealed containers to prevent moisture absorption

and oxidation [4]. Recommended storage temperatures are between 2-8°C, which helps prevent the solid

from melting during storage and reduces the rate of potential decomposition reactions. The containers should
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be made of dark glass or opaque materials to protect from light exposure, particularly given the potential

photolability of the carbon-bromine bond.

Under appropriate storage conditions, 8-bromooctanoic acid demonstrates good long-term stability, with

typical shelf life of at least 24 months when stored properly. The containers should be clearly labeled with

the chemical identity, concentration, date of receipt/preparation, and appropriate hazard warnings. For

laboratory use, it is advisable to maintain inventory records tracking the quantity, location, and condition of

stored material to facilitate proper stock rotation and identify any stability issues.

Safety Precautions and Disposal

Handling of 8-bromooctanoic acid requires strict adherence to safety protocols due to its corrosive

properties and potential health hazards. Personal protective equipment should include chemical-resistant

gloves (nitrile or neoprene), safety goggles or faceshields, and laboratory coats [1]. All manipulations should

be conducted in a well-ventilated area, preferably within a fume hood, to prevent inhalation exposure. The

compound's GHS classification includes Eye Damage Category 1 and Skin Corrosion Category 1B,

indicating significant risk upon contact [1].

In case of skin contact, immediately remove contaminated clothing and wash the affected area with copious

amounts of water for at least 15 minutes. For eye contact, rinse cautiously with water for several minutes and

seek immediate medical attention. Spill management should involve absorption with inert material such as

sand or vermiculite, with subsequent transfer to appropriate chemical waste containers. Waste material

containing 8-bromooctanoic acid should be disposed as hazardous waste in accordance with local

regulations, with particular attention to the bromine content which may require specialized treatment [1] [4].

Applications in Research and Development

Pharmaceutical Applications

8-Bromooctanoic acid serves as a key synthetic intermediate in numerous pharmaceutical research

applications. One significant use is in the synthesis of 8-mercaptooctanoic acid, which serves as a precursor

in the biosynthesis of lipoic acid, an essential cofactor in mitochondrial metabolism [1]. The bromine moiety
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allows efficient substitution by sulfur nucleophiles, enabling introduction of the thiol functionality necessary

for lipoic acid's dithiolane ring system.

The compound also finds application in the preparation of functionalized naphthoquinone derivatives with

potential antimalarial activity. In one documented synthesis, 8-bromooctanoic acid was converted to the

corresponding lactone through intramolecular cyclization, which was subsequently employed in the synthesis

of 3-alkyl-2-hydroxy-1,4-naphthoquinone derivatives as potential inhibitors of Plasmodium falciparum, the

malaria parasite [6]. The eight-carbon chain appears optimal for biological activity in this context, potentially

due to its ability to integrate into hydrophobic binding pockets of the target enzymes.

Additionally, 8-bromooctanoic acid has been utilized to attach triple helix-forming oligonucleotides

(TFOs) to various inhibitors, creating targeted gene regulation systems [1]. The bromine allows covalent

linkage through alkylation of nucleophilic sites on the oligonucleotide or inhibitor components, while the

carboxylic acid provides a handle for further conjugation or solubility modification.

Materials Science Applications

In materials science, 8-bromooctanoic acid functions as a valuable building block for the synthesis of

functionalized polymers and liquid crystalline materials. The compound has been employed in the

preparation of triphenylene-based discotic liquid crystals, where it serves as a flexible spacer in the

molecular architecture [7]. Specifically, 2-(8-bromooctanoic acid ester)-3,6,7,10,11-penta-

pentyloxytriphenylene demonstrates liquid crystal properties with a mesophase temperature range of 90-

101°C, exhibiting a clear columnar phase with carrier transport mobility measured at 1.09 × 10⁻² cm²V⁻¹s⁻¹

using time-of-flight methods [7].

The bifunctional nature of 8-bromooctanoic acid enables its incorporation as a monomer in

polymerization reactions or as a modifier for surface functionalization. The carboxylic acid group can form

esters or amides with appropriate substrates, while the alkyl bromide undergoes nucleophilic substitution

with a variety of nucleophiles, allowing sequential functionalization strategies. This versatility makes 8-

bromooctanoic acid particularly valuable in the design of structured materials with tailored properties

including controlled hydrophobicity, self-assembly behavior, and specific interfacial characteristics [2].

The following diagram illustrates the major synthetic applications of 8-bromooctanoic acid:
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Troubleshooting and Optimization

Common Technical Issues

Several technical challenges may arise during the extraction and purification of 8-bromooctanoic acid. Low

recovery yields during extraction often result from incomplete acidification in the back-extraction step; the

pH of the aqueous phase should be carefully adjusted to 2-3 using concentrated HCl to ensure complete

protonation of the carboxylate. Emulsion formation during liquid-liquid extraction can be mitigated by

reducing agitation intensity, using larger separation volumes, or adding a small amount of saturated NaCl

solution to break emulsions.

During purification, the low melting point (35-37°C) of 8-bromooctanoic acid may complicate handling,

particularly in warm laboratory environments. This can be addressed by conducting crystallizations and

filtrations in temperature-controlled rooms or using chilled apparatus. For column chromatography,

streaking or tailing on TLC may occur due to the acidic nature of the compound; this is effectively

addressed by including 0.1-1% acetic acid in the mobile phase to suppress ionization [6].

Quality Issues and Solutions
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Purity discrepancies in the final product often originate from incomplete removal of starting materials or

side products from the synthesis. If recrystallization fails to achieve the desired purity, a sequential approach

employing column chromatography followed by recrystallization typically provides material of >99% purity.

Discoloration of the product, often appearing as yellowing, can result from oxidative degradation or metal

contamination; treatment with activated carbon during recrystallization or inclusion of a chelating agent such

as EDTA in the extraction process can address this issue.

Spectroscopic anomalies in NMR characterization may include broadening of carboxylic acid proton

signals and water contamination in hygroscopic samples. These issues are resolved by thorough drying of the

sample and using anhydrous deuterated solvents with minimal water content. For quantitative applications

requiring exact concentration determination, Karl Fischer titration should be performed to establish

accurate water content, with acceptable levels typically below 0.5% w/w.

Conclusion

8-Bromooctanoic acid represents a valuable bifunctional synthetic intermediate with diverse applications

in pharmaceutical research, materials science, and chemical biology. The extraction and purification

protocols outlined in this document provide reliable methods for obtaining high-quality material suitable for

most research applications. The compound's unique combination of carboxylic acid and terminal alkyl

bromide functionalities enables diverse chemical transformations, while its eight-carbon chain provides

optimal physical properties for many biological and materials applications.

As research continues to explore new applications for functionalized fatty acid derivatives, the importance of

reliable protocols for handling compounds like 8-bromooctanoic acid becomes increasingly significant. The

methods described herein balance efficiency, practicality, and safety considerations to support researchers in

leveraging the full potential of this versatile building block. Future developments may include more

sustainable extraction methods, immobilized derivatives for combinatorial chemistry applications, and

expanded use in the synthesis of complex molecular architectures.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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